Cas no 242126-55-2 ((E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid)

(E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid is an azo dye derivative characterized by its bifunctional carboxylic acid groups and hydroxyl substitution. This compound exhibits strong chelating properties, making it useful in coordination chemistry and metal ion detection applications. The extended π-conjugation system, enhanced by the azo linkage, contributes to its visible light absorption, lending potential utility in photochemical studies. Its structural rigidity and polarity facilitate solubility in polar organic solvents while maintaining stability under moderate conditions. The presence of multiple functional groups allows for versatile chemical modifications, enabling applications in organic synthesis, dye intermediates, and analytical reagent formulations. The compound's well-defined molecular structure ensures reproducibility in research and industrial processes.
(E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid structure
242126-55-2 structure
Product Name:(E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid
CAS No:242126-55-2
MF:C14H10N2O5
MW:286.23960351944
CID:5729725
Update Time:2025-05-21

(E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • (E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid
    • Benzoic acid, 5-[2-(3-carboxyphenyl)diazenyl]-2-hydroxy-
    • Inchi: 1S/C14H10N2O5/c17-12-5-4-10(7-11(12)14(20)21)16-15-9-3-1-2-8(6-9)13(18)19/h1-7,17H,(H,18,19)(H,20,21)
    • InChI Key: LHKQNEFCJXVRSK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(N=NC2=CC=CC(C(O)=O)=C2)=CC=C1O

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 607.2±55.0 °C(Predicted)
  • pka: 2.74±0.10(Predicted)

(E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C181290-1mg
(E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid
242126-55-2
1mg
$ 190.00 2023-04-18
TRC
C181290-10mg
(E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid
242126-55-2
10mg
$ 1499.00 2023-04-18

Additional information on (E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid

Professional Introduction of (E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic Acid (CAS No. 242126-55-2)

Introduction

E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic acid, also known by its CAS number 242126-55-2, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a diazenyl group and hydroxyl and carboxylic acid functionalities. The molecule's structure, as well as its chemical properties, has been extensively studied in recent years, leading to breakthroughs in its synthesis, characterization, and application.

Structural Analysis and Synthesis

The molecular structure of (E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic acid is defined by its diazenyl group, which connects two aromatic rings. The compound's E configuration indicates that the substituents on the diazenyl group are on opposite sides, a feature that significantly influences its optical properties and reactivity. Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing this compound, often involving diazotization reactions followed by coupling with aromatic compounds.

Chemical Properties and Applications

This compound exhibits a range of interesting chemical properties, including high stability under certain conditions and the ability to form stable complexes with metal ions. These properties make it a valuable material in fields such as pharmaceuticals, dyes, and sensors. For instance, studies have shown that (E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic acid can be used as a precursor for the synthesis of advanced materials with tailored optical and electronic properties.

Recent Research Findings

Recent research has focused on understanding the photophysical properties of (E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic acid, particularly its fluorescence behavior under different conditions. Scientists have discovered that this compound can act as a sensitive probe for detecting specific analytes in complex matrices, making it a promising candidate for use in analytical chemistry and biosensing applications.

Additionally, studies have explored the potential of this compound in drug delivery systems. Its ability to form stable metal complexes has led to investigations into its use as a carrier for anti-cancer drugs, where controlled release mechanisms can be implemented to enhance therapeutic efficacy.

Environmental Considerations and Safety

While (E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic acid offers numerous benefits, it is essential to consider its environmental impact and safety profile. Research into its biodegradation pathways has revealed that under certain conditions, the compound can degrade into less harmful products. However, further studies are required to fully understand its long-term effects on ecosystems.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be used during synthesis and experimentation to ensure worker safety.

Conclusion

In summary, (E)-5-((3-Carboxyphenyl)diazenyl)-2-hydroxybenzoic acid (CAS No. 242126-55-2) is a versatile compound with significant potential in multiple scientific disciplines. Its unique structure and chemical properties continue to drive innovative research across industries. As advancements in synthetic methods and application development progress, this compound is poised to play an even more critical role in shaping future technologies.

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